Cas no 749874-24-6 (2-Ethynyl-4-fluorobenzaldehyde)

• Product Name: 2-Ethynyl-4-fluorobenzaldehyde
• CAS No: 749874-24-6
• MF: C₉H₅FO
• MW: 148.133805990219
• MDL: MFCD18824363
• CID: 561483
• PubChem ID: 24795525
• Update Time: 2025-04-19

2-Ethynyl-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-ethynyl-4-fluoro-
• 2-Ethynyl-4-fluorobenzaldehyde
• 4-fluoro-2-ethynylbenzaldehyde
• AG-G-98630
• Benzaldehyde, 2-ethynyl-4-fluoro- (9CI)
• CTK5E0833
• AK431672
• SCHEMBL5747733
• DS-18777
• C76398
• DTXSID80647331
• MFCD18824363
• AKOS027393727
• CS-0043998
• 749874-24-6
• BENZALDEHYDE, 2-ETHYNYL-4-FLUORO-
• DB-284811

• MDL： MFCD18824363
• Inchi： 1S/C9H5FO/c1-2-7-5-9(10)4-3-8(7)6-11/h1,3-6H
• InChI Key： KOLCSYHIVUAGEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C#C)C=1

Computed Properties

• Exact Mass: 148.032442941g/mol
• Monoisotopic Mass: 148.032442941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 239.7°C at 760 mmHg

2-Ethynyl-4-fluorobenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD517774)